Cas no 60474-24-0 ( )

• Product Name: &nbsp
• CAS No: 60474-24-0
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 952163
• PubChem ID: 321224
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 60474-24-0
• NSC-270860
• 5-Methylbenzo[d][1,2,3]thiadiazole
• NSC270860
• SCHEMBL4269185
• DTXSID60313502
• 5-methyl-1,2,3-benzothiadiazole
•  

• Inchi： 1S/C7H6N2S/c1-5-2-3-7-6(4-5)8-9-10-7/h2-4H,1H3
• InChI Key： XYLUQSLPJCAEQL-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2N=N1

Computed Properties

• Exact Mass: 150.02528
• Monoisotopic Mass: 150.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.297
• Boiling Point: 241.5°C at 760 mmHg
• Flash Point: 101.1°C
• Refractive Index: 1.674
• PSA: 25.78